Cas no 1678528-85-2 (3-(4-ethynylphenyl)oxetan-3-ol)

• Product Name: 3-(4-ethynylphenyl)oxetan-3-ol
• CAS No: 1678528-85-2
• MF: C₁₁H₁₀O₂
• MW: 174.195903301239
• CID: 5290764
• Update Time: 2025-06-08

3-(4-ethynylphenyl)oxetan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(4-Ethynylphenyl)-3-oxetanol (ACI)
• 3-(4-Ethynylphenyl)oxetan-3-ol
• 3-(4-ethynylphenyl)oxetan-3-ol

• Inchi： 1S/C11H10O2/c1-2-9-3-5-10(6-4-9)11(12)7-13-8-11/h1,3-6,12H,7-8H2
• InChI Key： ITOZRJHVKLOXOT-UHFFFAOYSA-N
• SMILES： C#CC1C=CC(C2(COC2)O)=CC=1

Additional information on 3-(4-ethynylphenyl)oxetan-3-ol

Professional Introduction to 3-(4-ethynylphenyl)oxetan-3-ol (CAS No. 1678528-85-2)

3-(4-ethynylphenyl)oxetan-3-ol, with the chemical identifier CAS No. 1678528-85-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic alcohol features a unique structural framework that has garnered attention for its potential applications in drug discovery and development. The molecule's architecture, combining an oxetane ring with a phenyl group substituted at the para position by an ethynyl group, presents a versatile scaffold for further chemical modifications and biological evaluations.

The oxetane ring is a three-membered cyclic ether that is known for its high reactivity and strain, making it a valuable component in synthetic chemistry. This strained ring can undergo various reactions, including ring-opening reactions, which are often catalyzed by transition metals or nucleophiles. Such reactivity allows for the introduction of diverse functional groups, enabling the synthesis of complex derivatives. In contrast, the phenyl ring and the ethynyl substituent contribute to the compound's electronic properties and potential interactions with biological targets.

In recent years, there has been growing interest in using oxetane derivatives as pharmacophores in drug design. The strained nature of the oxetane ring can lead to conformational constraints that may enhance binding affinity to biological receptors. Additionally, the presence of polar functional groups within the molecule can improve solubility and bioavailability, critical factors for therapeutic agents. The ethynyl group on the phenyl ring further extends the possibilities for chemical modifications, such as Suzuki-Miyaura cross-coupling reactions, which are widely employed in constructing biaryl structures.

One of the most compelling aspects of 3-(4-ethynylphenyl)oxetan-3-ol is its potential as a building block for more complex molecules. Researchers have explored its utility in generating libraries of compounds for high-throughput screening (HTS) to identify novel bioactive entities. The oxetane core can be functionalized at multiple positions, allowing for the creation of diverse chemical space. This flexibility has made it a popular choice in academic and industrial settings where rapid diversification of molecular structures is desired.

The compound's relevance extends to its application in developing new therapeutic strategies. For instance, oxetane derivatives have been investigated for their antimicrobial properties, with some showing promise against resistant bacterial strains. The ethynyl group can be further modified to introduce pharmacophoric elements that target specific disease pathways. Recent studies have highlighted the potential of such derivatives in oncology, where they may act as inhibitors or modulators of key signaling pathways involved in cancer progression.

From a synthetic chemistry perspective, 3-(4-ethynylphenyl)oxetan-3-ol exemplifies the power of heterocyclic chemistry in creating functionally rich molecules. The combination of an oxetane ring with aromatic and alkyne functionalities provides a platform for exploring novel reaction pathways and methodologies. Advances in catalytic systems have enabled more efficient access to these complex structures, reducing both cost and environmental impact.

The pharmaceutical industry has also recognized the value of this compound as an intermediate in producing advanced active pharmaceutical ingredients (APIs). Its structural features make it amenable to further derivatization into molecules with improved pharmacokinetic profiles. By leveraging modern computational tools and machine learning algorithms, researchers can predict how modifications to 3-(4-ethynylphenyl)oxetan-3-ol will affect its biological activity, accelerating the drug discovery process.

In conclusion, 3-(4-ethynylphenyl)oxetan-3-ol (CAS No. 1678528-85-2) represents a promising candidate for further exploration in medicinal chemistry and chemical biology. Its unique structural attributes offer numerous opportunities for innovation, from generating novel drug candidates to advancing synthetic methodologies. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of scientific investigation in these fields.